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Introduction
Poly(diallyldimethylammonium chloride), commonly known as PolyDADMAC, is a cationic

polymer widely utilized as a primary coagulant or a coagulant aid in water and wastewater

treatment processes.[1][2][3] Its high charge density and molecular weight make it highly

effective in destabilizing and aggregating suspended particles, leading to enhanced clarification

and purification of water.[4][5][6] These application notes provide a comprehensive overview of

the use of PolyDADMAC, including its mechanism of action, factors influencing its

performance, and detailed experimental protocols for its evaluation.

Mechanism of Action
The primary mechanisms by which PolyDADMAC induces flocculation are charge

neutralization and bridging.[4][5]

Charge Neutralization: Most suspended particles in water, such as clays, silts, and organic

matter, possess a negative surface charge, which creates repulsive forces that prevent them

from aggregating and settling.[1][6] The highly cationic nature of PolyDADMAC allows it to

adsorb onto these negatively charged particles, neutralizing their surface charge. This

reduction in electrostatic repulsion enables the particles to come closer together.[5][6]
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Bridging: The long-chain polymer structure of PolyDADMAC can adsorb onto multiple

destabilized particles simultaneously, forming physical "bridges" between them.[5] This

bridging action results in the formation of larger, more robust flocs that are easier to remove

from the water through sedimentation or filtration.[5]

Factors Influencing Flocculation Efficiency
The performance of PolyDADMAC as a flocculant is influenced by several key parameters:

Dosage: The optimal dosage of PolyDADMAC is critical for effective flocculation. Under-

dosing results in incomplete charge neutralization and weak floc formation, while over-dosing

can lead to charge reversal and restabilization of the suspended particles.[1] The ideal

dosage is dependent on the raw water quality, particularly the concentration and nature of

suspended solids.[5]

pH: PolyDADMAC is effective over a wide pH range, typically from 4 to 10.[3][7] Unlike

inorganic coagulants, its cationic charge is not significantly affected by pH changes within

this range.[8] However, the optimal pH for flocculation can vary depending on the specific

water matrix.

Turbidity of Raw Water: The initial turbidity of the water significantly impacts the required

dosage of PolyDADMAC. Higher turbidity generally requires a higher flocculant dose to

neutralize the greater number of suspended particles.[5]

Mixing Conditions: Proper mixing is essential for the effective dispersion of PolyDADMAC

and the formation of flocs. An initial rapid mix is required to ensure the polymer is evenly

distributed throughout the water, followed by a period of slow mixing to promote contact

between particles and allow for floc growth.[5][7]

Data Presentation
The following tables summarize quantitative data regarding the performance of PolyDADMAC

under various conditions.
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Initial Turbidity
(NTU)

PolyDADMAC
Dosage (mg/L)

pH
Turbidity
Removal
Efficiency (%)

Reference

80 0.5 8 >99 [2]

35.5

4.55

(ACH:PolyDADM

AC ratio)

6 94.59 [9]

High (3850) 0.5 8 99.84 [2]

Not Specified 0.2 - 6.0 Not Specified Not Specified [1]

Not Specified 1.0 - 15.0 Not Specified Not Specified [4]
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Parameter Typical Range Remarks Reference

Dosage as Primary

Coagulant
0.2 - 6.0 mg/L

For drinking water

treatment.[1]
[1]

Dosage as Coagulant

Aid
0.2 - 1.0 mg/L

Used in conjunction

with inorganic

coagulants.[1]

[1]

Effective pH Range 4 - 10

Performance is

relatively stable within

this range.[3][7]

[3][7]

Stock Solution

Concentration
0.05% - 0.5%

For laboratory and

plant use.[10]
[10]

Rapid Mix Speed 100 - 300 rpm

To ensure rapid and

uniform dispersion of

the polymer.

[2][11]

Rapid Mix Time 30 - 120 seconds

Sufficient time for

initial particle

destabilization.

[12]

Slow Mix Speed 20 - 40 rpm

To promote floc

growth without

causing shear

breakage.

[13]

Slow Mix Time 10 - 30 minutes

Allows for the

formation of large,

settleable flocs.

[12][14]

Experimental Protocols
The following protocols provide detailed methodologies for the preparation of PolyDADMAC

solutions and the determination of its optimal dosage using the standard jar test procedure.

Protocol 1: Preparation of PolyDADMAC Stock Solution
(0.1% w/v)
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Materials:

PolyDADMAC (liquid or powder form)

Distilled or deionized water

Volumetric flask (100 mL)

Graduated cylinder

Magnetic stirrer and stir bar

Weighing balance (if using powder)

Pipette (if using liquid)

Procedure:

For powdered PolyDADMAC: a. Accurately weigh 0.1 g of PolyDADMAC powder. b. Add

approximately 50 mL of distilled water to a 100 mL volumetric flask. c. Place a magnetic stir

bar in the flask and place it on a magnetic stirrer. d. Slowly add the weighed PolyDADMAC

powder to the water while stirring to prevent clumping. e. Continue stirring until the powder is

completely dissolved. f. Add distilled water to the flask to bring the final volume to 100 mL. g.

Stopper the flask and invert it several times to ensure homogeneity.

For liquid PolyDADMAC (assuming a 40% w/v concentration): a. Calculate the volume of the

concentrated PolyDADMAC solution needed. For a 0.1% solution from a 40% stock: (V1)

(40%) = (100 mL)(0.1%) V1 = 0.25 mL b. Using a pipette, accurately transfer 0.25 mL of the

concentrated PolyDADMAC solution into a 100 mL volumetric flask containing approximately

50 mL of distilled water. c. Add a magnetic stir bar and stir for 15-20 minutes to ensure

complete mixing. d. Add distilled water to the flask to bring the final volume to 100 mL. e.

Stopper the flask and invert it several times to ensure homogeneity.

Note: Prepared stock solutions should be stored at room temperature and are typically stable

for a few days. It is recommended to prepare fresh solutions for optimal performance.
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Protocol 2: Determination of Optimal PolyDADMAC
Dosage via Jar Test
Materials:

Jar testing apparatus with multiple stirrers

Beakers (e.g., 1 L)

Raw water sample

PolyDADMAC stock solution (e.g., 0.1%)

Pipettes or syringes for accurate dosing

Turbidimeter

pH meter

Timer

Procedure:

Sample Preparation: a. Measure and record the initial pH and turbidity of the raw water

sample. b. Fill a series of six beakers with equal volumes (e.g., 500 mL or 1000 mL) of the

raw water sample.

Dosage Application: a. Place the beakers in the jar testing apparatus. b. While the stirrers

are off, add varying dosages of the PolyDADMAC stock solution to each beaker. A typical

starting range might be 0.5, 1.0, 2.0, 4.0, 6.0, and 8.0 mg/L.

Calculation Example: To achieve a 2.0 mg/L dose in a 1000 mL beaker using a 0.1%

(1000 mg/L) stock solution: (V1)(1000 mg/L) = (1000 mL)(2.0 mg/L) V1 = 2.0 mL of the

stock solution.

Rapid Mix: a. Turn on the stirrers to a high speed (e.g., 200 rpm) for a short duration (e.g., 1

minute) to simulate rapid mixing in a treatment plant. This ensures the flocculant is quickly

and evenly dispersed.[12]
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Slow Mix (Flocculation): a. Reduce the stirring speed to a slow mix (e.g., 30 rpm) for a longer

period (e.g., 15-20 minutes). This promotes the collision of destabilized particles and the

formation of larger flocs.[12]

Settling: a. Turn off the stirrers and allow the flocs to settle for a predetermined time (e.g., 30

minutes).[14]

Analysis: a. Observe the floc characteristics in each beaker (size, density, settling rate). b.

Carefully collect a sample from the supernatant of each beaker, being cautious not to disturb

the settled flocs. c. Measure and record the final turbidity and pH of the supernatant from

each beaker.

Determination of Optimal Dosage: a. Plot the final turbidity against the PolyDADMAC

dosage. b. The optimal dosage is the one that results in the lowest final turbidity before the

turbidity begins to increase again (indicating overdosing).
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Caption: Mechanism of PolyDADMAC Flocculation.
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Caption: Experimental Workflow for Jar Testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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